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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GC Soft-Liner, an
acrylic temporary relining material, for functional impression techniques in prosthodontics. This
document outlines the material's properties, detailed experimental protocols for its application,
and the underlying principles of the functional impression technique.

Introduction to Functional Impressions with GC
Soft-Liner

A functional impression aims to record the contours of the denture-bearing tissues under
functional loading, such as during swallowing and speaking. This technique is particularly
valuable for patients with highly resorbed alveolar ridges, where achieving denture stability and
retention is challenging. GC Soft-Liner, a type of tissue conditioner, is utilized in this technique
due to its initial plasticity, which allows it to flow and adapt to the tissues under functional
stresses, and its subsequent resiliency, which maintains the recorded tissue form.[1]

Tissue conditioners like GC Soft-Liner are soft, resilient, temporary relining materials.[1] Their
viscoelastic properties are key to their clinical success, allowing them to both condition
traumatized tissues and to be used for taking functional impressions.[1] For impression-making,
the material should exhibit good flow under functional stress and minimal elastic recovery to

ensure accuracy.[1]
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Material Properties of GC Soft-Liner

GC Soft-Liner is an acrylic-based, temporary soft denture lining material.[2][3][4][5] Its
chemical nature is that of plasticized acrylics.[6] The material is supplied as a powder and a
liquid, which are mixed to form a pliable gel.[2][3][4][5] The standard powder-to-liquid ratio is
2.2g to 1.89.[2][5]

While a comprehensive manufacturer's technical data sheet with all physical properties was not
available at the time of this writing, the following table summarizes key quantitative data from

in-vitro studies on GC soft liners and the general properties of acrylic-based soft liners.

Table 1: Quantitative Properties of GC Soft-Liner and Similar Acrylic-Based Soft Liners

Property

Value

Test Conditions

Source

Shore A Hardness

Increases over time

Immersion in distilled

water

In-vitro study
comparing various

soft liners

Initial: ~25-35

24 hours post-mixing

In-vitro study on soft

liner properties

After 28 days: ~45-55

Continuous immersion

In-vitro study on soft

liner properties

Tensile Bond Strength

0.37 £0.11 MPa

Bonded to various

denture base resins

In-vitro evaluation of

tensile bond strength

Water Sorption

High

Immersion in distilled

water, artificial saliva

General property of

acrylic-based liners

1.01% - 1.11%

30-day immersion of a

similar acrylic liner

In-vitro study on
modified acrylic soft
liner[7]

Solubility

Moderate

Immersion in distilled

water, artificial saliva

General property of

acrylic-based liners

0.08% - 0.1%

30-day immersion of a

similar acrylic liner

In-vitro study on
modified acrylic soft
liner[7]
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Experimental Protocols

The following protocols are designed for a research setting to evaluate the efficacy of GC Soft-
Liner for functional impressions.

Protocol for Functional Impression Using an Existing
Denture

This protocol details the steps for obtaining a functional impression using a patient's existing
complete denture.

Materials and Equipment:

e GC Soft-Liner (Powder and Liquid)[2][3][4][5]

Patient's existing complete denture

Dental lathe with acrylic trimming burs

Mixing spatula and glass jar[2][5]

Timer

Personal Protective Equipment (PPE)
Procedure:

o Patient Assessment: Evaluate the patient's existing denture for extensions, stability, and
retention. Assess the health of the underlying oral tissues.

e Denture Preparation:
o Thoroughly clean and disinfect the patient's denture.

o Using an acrylic bur, relieve the intaglio surface of the denture by approximately 1-2 mm to
create space for the GC Soft-Liner.
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o Ensure the borders of the denture are correctly extended. If necessary, modify the borders
with a suitable material.

Mixing GC Soft-Liner:

o Measure the powder and liquid according to the manufacturer's recommended ratio (2.29
powder to 1.8g liquid).[2][5] The consistency can be varied by altering this ratio.[2][5]

o In a clean glass jar, add the liquid to the powder and mix for 30-60 seconds until a
homogenous consistency is achieved.[2][5]

Application of GC Soft-Liner:

o Evenly coat the prepared intaglio surface of the denture with the mixed GC Soft-Liner.[2]

[5]
Impression Making:
o Seat the denture in the patient's mouth.

o Guide the patient to close into centric occlusion and perform functional movements such
as swallowing, speaking, and gentle movements of the lips and cheeks.

o Retain the denture in this position for 4-5 minutes.[2][5]

Removal and Inspection:

o Carefully remove the denture from the mouth.

o Inspect the impression for any defects, voids, or pressure spots.

Trimming and Finishing:

o Immerse the denture in cold water.[2][5]

o Trim any excess material from the periphery with a heated, sharp instrument.[2][5]

Post-Impression Handling:
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o The impression should be poured with dental stone as soon as possible to ensure
dimensional stability.

Protocol for Evaluating Impression Accuracy

This protocol outlines a method for quantifying the accuracy of functional impressions made
with GC Soft-Liner.

Materials and Equipment:

Functional impressions made with GC Soft-Liner
High-resolution 3D scanner
3D analysis software

Control master cast (e.g., from a conventional impression technique)

Procedure:

Scanning:

o Immediately after making the functional impression, scan the impression surface using a
high-resolution 3D scanner to create a digital model.

Data Acquisition:
o Also, scan the control master cast to create a reference digital model.
Superimposition and Analysis:

o Using 3D analysis software, superimpose the digital model of the functional impression
onto the reference digital model of the master cast.

o Perform a surface deviation analysis to quantify the differences between the two models.
This will provide a color map and statistical data on the accuracy of the functional
impression in different areas of the denture-bearing surface.

Statistical Analysis:
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o Repeat the procedure for a statistically significant number of patients.

o Analyze the data to determine the mean and standard deviation of the surface deviations.

Diagrams

Post-Impression

Mixing GC Soft-Liner Removal and Inspection |——| Trimming Excess |——| Pouring Dental Stone
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Impression Accuracy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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